Cas no 85551-10-6 (rac 12-Oxophytodienoic Acid)

rac 12-Oxophytodienoic Acid structure

Product Name:rac 12-Oxophytodienoic Acid

CAS No:85551-10-6

MF:C₁₈H₂₈O₃

MW:292.413125991821

CID:990636

Update Time:2024-10-26

rac 12-Oxophytodienoic Acid Chemical and Physical Properties

Names and Identifiers

- rac 12-Oxophytodienoic Acid
- 12-oxo Phytodienoic Acid
- 8-[(3S,4S)-4α-[(Z)-2-Pentenyl]-5-oxo-1-cyclopentene-3α-yl]octanoic acid
- rac 12-Oxophytodieno
- (1S,5S)-4-Oxo-5-(2Z)-2-penten-1-yl-2-cyclopentene-1-octanoic acid (ACI)
- 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2-pentenyl)-, [1S-[1α,5α(Z)]]- (ZCI)
- 2-Cyclopentene-1-octanoic acid, 4-oxo-5-(2Z)-2-pentenyl-, (1S,5S)- (9CI)
- (9S,13S)-12-Oxophytodienoic acid
- (9S,13S,15Z)-12-Oxo-10,15-phytodienoic acid
- 12-Oxo-10,15(Z)-phytodienoic acid
- 12-oxo-PDA
- 12-Oxo-phytodienoic acid
- cis-(+)-12-Oxophytodienoic acid
- cis-(+)-OPDA
- OPDA
- OPDA (12-oxophytodienoic acid)
- Oxo-phytodienoic acid
- Inchi： 1S/C18H28O3/c1-2-3-7-11-16-15(13-14-17(16)19)10-8-5-4-6-9-12-18(20)21/h3,7,13-16H,2,4-6,8-12H2,1H3,(H,20,21)/b7-3-/t15-,16-/m0/s1
- InChI Key： PMTMAFAPLCGXGK-JMTMCXQRSA-N
- SMILES： C([C@H]1C=CC(=O)[C@H]1C/C=C\CC)CCCCCCC(=O)O

rac 12-Oxophytodienoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	O870200-25mg	rac 12-Oxophytodienoic Acid	85551-10-6		25mg	$ 27000.00	2023-09-06
Larodan	13-1821-39-100ug	12-Oxo-10,15(Z)-phytodienoic acid	85551-10-6	>98%	100ug	€177.00	2023-09-19
Larodan	13-1821-40-5x100ug	12-Oxo-10,15(Z)-phytodienoic acid	85551-10-6	>98%	5.1005x100ug	€<\/span><\/bdi><\/span><\/span>460.00	2023-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P912849-1mg	12-oxo Phytodienoic Acid	85551-10-6	98%	1mg	￥5,770.00	2022-01-14
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci68018-1mg	12-oxo Phytodienoic Acid	85551-10-6	98%	1mg	￥8805.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci68018-100ug	12-oxo Phytodienoic Acid	85551-10-6	98%	100ug	￥1184.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci68018-500ug	12-oxo Phytodienoic Acid	85551-10-6	98%	500ug	￥5144.00	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P935439-1mg	12-oxo Phytodienoic Acid	85551-10-6		1mg	￥5,770.00	2022-09-28
Larodan	13-1821-40-5.1005x100ug	12-Oxo-10,15(Z)-phytodienoic acid	85551-10-6	>98%	5.1005x100ug	€460.00	2023-09-19
1PlusChem	1P00G3SY-1mg	8-[(3S,4S)-4α-[(Z)-2-Pentenyl]-5-oxo-1-cyclopentene-3α-yl]octanoic acid	85551-10-6	≥95%	1mg	$266.00	2024-04-21

rac 12-Oxophytodienoic Acid Production Method

Production Method 1

67597-26-6

85551-10-6

Reaction Conditions

1.1 Catalysts: Allene oxide cyclase , Allene oxide synthase Solvents: Water ; 15 min, pH 7, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

The allene oxide cyclase family of Arabidopsis thaliana - localization and cyclization

Schaller, Florian; et al, FEBS Journal, 2008, 275(10), 2428-2441

Production Method 2

470467-04-0

85551-10-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride
1.2 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone

Reference

Controlled syntheses of 12-oxo-PDA and its 13-epimer

Kobayashi, Yuichi; et al, Tetrahedron Letters, 2002, 43(24), 4361-4364

Production Method 3

499194-00-2

85551-10-6

Reaction Conditions

1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane

Reference

A new synthesis route to enantiomerically pure jasmonoids

Ernst, Martin; et al, Angewandte Chemie, 2002, 41(21), 4054-4056

Production Method 4

85551-10-6

Reaction Conditions

1.1 Reagents: Ethylaluminum dichloride , (2E)-2-Butenedinitrile Solvents: 1,2-Dichloroethane

Reference

Cycloalkenone synthesis via Lewis acid-catalyzed retro Diels-Alder reactions of norbornene derivatives: synthesis of 12-oxophytodienoic acid (12-oxoPDA)

Grieco, Paul A.; et al, Journal of Organic Chemistry, 1989, 54(26), 6008-10

Production Method 5

90079-46-2

85551-10-6

Reaction Conditions

1.1 Catalysts: Allene oxide cyclase , Allene oxide synthase Solvents: Water ; 15 min, pH 7, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3

Reference

The allene oxide cyclase family of Arabidopsis thaliana - localization and cyclization

Schaller, Florian; et al, FEBS Journal, 2008, 275(10), 2428-2441

Production Method 6

6228-47-3

85551-10-6

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 40 min, -78 °C
1.2 Solvents: Dichloromethane ; -78 °C; 1 h, -78 °C
1.3 Reagents: Triethylamine ; 20 min, -78 °C; 1 h, rt
1.4 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; cooled; 1 h, rt; rt → -78 °C
1.5 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; 12 h, rt
1.6 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, 55 °C; 55 °C → rt
2.1 Solvents: Acetone , Water ; 0 °C; 30 min, 0 °C
2.2 Reagents: Isopropanol

Reference

Stereoselective synthesis of epi-jasmonic acid, tuberonic acid, and 12-oxo-PDA

Nonaka, Hisato; et al, Organic & Biomolecular Chemistry, 2010, 8(22), 5212-5223

Production Method 7

85551-10-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 55 °C
2.1 Solvents: Acetone ; 1 h, 0 °C

Reference

Cyclopentanoids from cyclopentadiene: Synthesis of (-)-methyl jasmonate and (+)-12-oxophytodienoic acid

Nokami, Junzo; et al, Natural Product Communications, 2013, 8(7), 919-923

Production Method 8

470467-03-9

6228-47-3

85551-10-6

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Dimethylformamide , Tetrahydrofuran
1.2 -
2.1 Reagents: Tetrabutylammonium fluoride
2.2 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone

Reference

Controlled syntheses of 12-oxo-PDA and its 13-epimer

Kobayashi, Yuichi; et al, Tetrahedron Letters, 2002, 43(24), 4361-4364

Production Method 9

499193-97-4

85551-10-6

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol
2.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane

Reference

A new synthesis route to enantiomerically pure jasmonoids

Ernst, Martin; et al, Angewandte Chemie, 2002, 41(21), 4054-4056

Production Method 10

470466-95-6

85551-10-6

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Cuprous cyanide Solvents: Tetrahydropyran ; 110 °C; 20 min, -18 °C
1.2 Solvents: Tetrahydrofuran ; -18 °C; 3 h, -18 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 30 min, 55 °C
3.1 Solvents: Acetone ; 1 h, 0 °C

Reference

Cyclopentanoids from cyclopentadiene: Synthesis of (-)-methyl jasmonate and (+)-12-oxophytodienoic acid

Nokami, Junzo; et al, Natural Product Communications, 2013, 8(7), 919-923

Production Method 11

67597-26-6

85551-10-6

Reaction Conditions

1.1 Reagents: Polyoxyethylene sorbitan monolaurate Catalysts: Allene oxide synthase Solvents: 2,2,4-Trimethylpentane , Water ; pH 8

Reference

Segmented Flow Processes to Overcome Hurdles of Whole-Cell Biocatalysis in the Presence of Organic Solvents

Adebar, Niklas; et al, Angewandte Chemie, 2021, 60(29), 15863-15869

Production Method 12

85551-10-6

Reaction Conditions

1.1 Solvents: Acetone ; 1 h, 0 °C

Reference

Cyclopentanoids from cyclopentadiene: Synthesis of (-)-methyl jasmonate and (+)-12-oxophytodienoic acid

Nokami, Junzo; et al, Natural Product Communications, 2013, 8(7), 919-923

Production Method 13

620114-83-2

85551-10-6

Reaction Conditions

1.1 Solvents: Acetone , Water ; 0 °C; 30 min, 0 °C
1.2 Reagents: Isopropanol

Reference

Stereoselective synthesis of epi-jasmonic acid, tuberonic acid, and 12-oxo-PDA

Nonaka, Hisato; et al, Organic & Biomolecular Chemistry, 2010, 8(22), 5212-5223

Production Method 14

470467-04-0

85551-10-6

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, 55 °C
1.2 Reagents: Ammonium chloride Solvents: Ethyl acetate , Water ; rt
1.3 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone ; 30 min, 0 °C
1.4 Solvents: Isopropanol ; rt

Reference

Efficient Total Synthesis of 12-oxo-PDA and OPC-8:0

Ainai, Takayuki; et al, Journal of Organic Chemistry, 2003, 68(20), 7825-7832

Production Method 15

463-40-1

85551-10-6

Reaction Conditions

1.1 Catalysts: Allene oxide cyclase ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt

Reference

Efficient synthesis of (+)-cis-12-Oxo-phytodienoic acid by an in vitro enzymatic reaction

Kajiwara, Akiyuki; et al, Bioscience, 2012, 76(12), 2325-2328

Production Method 16

463-40-1

85551-10-6

Reaction Conditions

Reference

UHPLC-MS/MS based target profiling of stress-induced phytohormones

Flokova, Kristyna; et al, Phytochemistry (Elsevier), 2014, 105, 147-157

Production Method 17

463-40-1

85551-10-6

Reaction Conditions

1.1 Catalysts: Lipoperoxidase (general) Solvents: Ethanol , Water ; pH 9, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
2.1 Reagents: Polyoxyethylene sorbitan monolaurate Catalysts: Allene oxide synthase Solvents: 2,2,4-Trimethylpentane , Water ; pH 8

Reference

Segmented Flow Processes to Overcome Hurdles of Whole-Cell Biocatalysis in the Presence of Organic Solvents

Adebar, Niklas; et al, Angewandte Chemie, 2021, 60(29), 15863-15869

Production Method 18

85551-10-6

Reaction Conditions

1.1 Catalysts: Allene oxide cyclase

Reference

Comparative transcriptome analysis reveals distinct gene expression profiles in Brachypodium distachyon infected by two fungal pathogens

Zhu, Gengrui; et al, BMC Plant Biology, 2021, 21(1),

Production Method 19

28836-09-1

85551-10-6

Reaction Conditions

1.1 Catalysts: Allene oxide synthase Solvents: Water ; 15 min, pH 7, rt
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Preparative enzymatic solid phase synthesis of cis(+)-12-oxo-phytodienoic acid - physical interaction of AOS and AOC is not necessary

Zerbe, Philipp; et al, Phytochemistry (Elsevier), 2007, 68(2), 229-236

Production Method 20

85551-10-6

Reaction Conditions

1.1 Solvents: Acetone
2.1 Reagents: Ethylaluminum dichloride , (2E)-2-Butenedinitrile Solvents: 1,2-Dichloroethane

Reference

Cycloalkenone synthesis via Lewis acid-catalyzed retro Diels-Alder reactions of norbornene derivatives: synthesis of 12-oxophytodienoic acid (12-oxoPDA)

Grieco, Paul A.; et al, Journal of Organic Chemistry, 1989, 54(26), 6008-10

Production Method 21

470467-03-9

6228-47-3

85551-10-6

Reaction Conditions

1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 40 min, rt
1.2 Solvents: Dimethylformamide , Tetrahydrofuran ; 1 h, rt
1.3 Reagents: Ammonium chloride Solvents: Hexane , Water
1.4 Reagents: Hydrogen peroxide Solvents: Water ; 30 min, 0 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, 55 °C
2.2 Reagents: Ammonium chloride Solvents: Ethyl acetate , Water ; rt
2.3 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone ; 30 min, 0 °C
2.4 Solvents: Isopropanol ; rt

Reference

Efficient Total Synthesis of 12-oxo-PDA and OPC-8:0

Ainai, Takayuki; et al, Journal of Organic Chemistry, 2003, 68(20), 7825-7832

Production Method 22

85551-10-6

Reaction Conditions

1.1 Catalysts: Pyridinium p-toluenesulfonate Solvents: Methanol
2.1 Solvents: Acetone
3.1 Reagents: Ethylaluminum dichloride , (2E)-2-Butenedinitrile Solvents: 1,2-Dichloroethane

Reference

Cycloalkenone synthesis via Lewis acid-catalyzed retro Diels-Alder reactions of norbornene derivatives: synthesis of 12-oxophytodienoic acid (12-oxoPDA)

Grieco, Paul A.; et al, Journal of Organic Chemistry, 1989, 54(26), 6008-10

Production Method 23

470467-01-7

994-30-9

85551-10-6

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ; cooled; 1 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water
1.3 Reagents: Imidazole Solvents: Dimethylformamide ; overnight, rt
2.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 40 min, -78 °C
2.2 Solvents: Dichloromethane ; -78 °C; 1 h, -78 °C
2.3 Reagents: Triethylamine ; 20 min, -78 °C; 1 h, rt
2.4 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; cooled; 1 h, rt; rt → -78 °C
2.5 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; 12 h, rt
2.6 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, 55 °C; 55 °C → rt
3.1 Solvents: Acetone , Water ; 0 °C; 30 min, 0 °C
3.2 Reagents: Isopropanol

Reference

Stereoselective synthesis of epi-jasmonic acid, tuberonic acid, and 12-oxo-PDA

Nonaka, Hisato; et al, Organic & Biomolecular Chemistry, 2010, 8(22), 5212-5223

Production Method 24

470467-02-8

85551-10-6

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ; 1 h, -78 °C
1.2 Solvents: Methanol ; 10 min, -78 °C
1.3 Reagents: Sodium fluoride Solvents: Tetrahydrofuran , Water ; 30 min, -78 °C
2.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 0 °C; 40 min, rt
2.2 Solvents: Dimethylformamide , Tetrahydrofuran ; 1 h, rt
2.3 Reagents: Ammonium chloride Solvents: Hexane , Water
2.4 Reagents: Hydrogen peroxide Solvents: Water ; 30 min, 0 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 1 h, 55 °C
3.2 Reagents: Ammonium chloride Solvents: Ethyl acetate , Water ; rt
3.3 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone ; 30 min, 0 °C
3.4 Solvents: Isopropanol ; rt

Reference

Efficient Total Synthesis of 12-oxo-PDA and OPC-8:0

Ainai, Takayuki; et al, Journal of Organic Chemistry, 2003, 68(20), 7825-7832

Production Method 25

470467-02-8

85551-10-6

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane
2.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Dimethylformamide , Tetrahydrofuran
2.2 -
3.1 Reagents: Tetrabutylammonium fluoride
3.2 Reagents: Chromium trioxide , Sulfuric acid Solvents: Acetone

Reference

Controlled syntheses of 12-oxo-PDA and its 13-epimer

Kobayashi, Yuichi; et al, Tetrahedron Letters, 2002, 43(24), 4361-4364